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Introduction

Carbonate reservoirs are notoriously complex due to their high degree of heterogeneity, which

stems from diverse depositional environments and significant post-depositional changes

(diagenesis).[1][2] These reservoirs often contain multiple porosity systems, including the

primary matrix porosity, as well as secondary porosity features like fractures, vugs, and even

large-scale caves or karst networks.[3][4] This complexity makes reservoir characterization

challenging, and well test analysis, also known as pressure transient analysis (PTA), serves as

an indispensable tool for evaluating their dynamic properties.[5][6] By analyzing the pressure

response to changes in production rates, researchers and engineers can obtain crucial

parameters that govern fluid flow, such as permeability, skin factor (a measure of near-wellbore

condition), and the nature of reservoir boundaries.[7]

These application notes provide a detailed overview of the principles and protocols for

interpreting well test data from carbonate reservoirs, tailored for researchers and scientists.

Section 1: Fundamental Concepts of Carbonate
Reservoir Heterogeneity
The primary challenge in interpreting well tests in carbonates lies in their inherent

heterogeneity. Unlike more uniform sandstone reservoirs, fluid flow in carbonates is often

dominated by complex networks of secondary porosity.
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Matrix System: The rock itself, which typically has low permeability but contains the majority

of the stored hydrocarbons.[8]

Fracture System: A network of natural fractures that provides high-permeability conduits for

fluid flow to the wellbore but has a very low storage capacity.[8][9]

Vuggy/Cavernous System: Dissolution-enlarged pores (vugs) or large caves that can

significantly contribute to both storage and conductivity.[10][11]

This leads to the development of specialized interpretation models, with the dual-porosity

model being the most common for representing naturally fractured reservoirs.[5][8][12] This

model conceptualizes the reservoir as two distinct but interconnected media: the high-

permeability fracture network and the low-permeability matrix blocks that "feed" fluid into the

fractures.[12][13] More complex systems may require triple-porosity models to account for vugs

in addition to the matrix and fractures.[3]

Section 2: Principles of Pressure Transient Analysis
(PTA)
Well tests involve creating a pressure transient in the reservoir by changing the flow rate at a

well and measuring the resulting pressure change over time.[7] The analysis of this pressure

data, particularly its derivative, provides a diagnostic signature of the reservoir's characteristics.

Key Diagnostic Tool: The Log-Log Derivative Plot

Modern well test interpretation heavily relies on plotting the pressure derivative with respect to

the logarithm of time on a log-log scale.[7][12] This plot acts as a diagnostic tool, where the

shape of the curve reveals different flow regimes, each corresponding to the pressure transient

moving through different parts of the reservoir system.[12] A key feature for fractured

carbonates is a "U-shaped" or "V-shaped" minimum on the derivative plot, which signifies the

transition from fracture-dominated flow to a combined flow from both the matrix and fractures.

[6][9]

Table 1: Typical Flow Regimes in Carbonate Well Tests
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Flow Regime Derivative Plot Signature Physical Interpretation

Wellbore Storage Unit slope at early times.

Caused by fluid expansion or

compression within the

wellbore itself, masking the

initial reservoir response.[10]

Fracture Flow (Radial) First horizontal stabilization.

The pressure transient is

propagating solely through the

high-permeability fracture

network.[9]

Interporosity Flow
"U-shaped" or "V-shaped"

trough.

The transition period where the

low-permeability matrix begins

to feed fluid into the fractures.

[6][9][12]

Total System Flow (Radial) Second horizontal stabilization.

The pressure transient reflects

the combined properties of the

matrix and fracture system

behaving as a single

homogeneous unit.[9]

Boundary Effects

Upward slope (sealing fault) or

downward slope (constant

pressure boundary).

The pressure transient has

reached a boundary of the

reservoir.[12]

Section 3: Interpretation Models for Carbonate
Reservoirs
While various models exist, the dual-porosity model is fundamental for understanding fractured

carbonate reservoirs.

The Dual-Porosity Model
First introduced by Barenblatt et al. and later developed by Warren and Root, this model is

defined by two key parameters that describe the interaction between the matrix and fractures.

[8]
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Storativity Ratio (ω, omega): Represents the fraction of total storativity contributed by the

fracture system. A low omega value indicates that most of the fluid is stored in the matrix.

Interporosity Flow Coefficient (λ, lambda): A dimensionless parameter that describes the

ease with which fluid can flow from the matrix blocks into the fractures. A high lambda value

signifies good communication between the matrix and fractures.[6]

The nature of the flow from matrix to fracture can be modeled in two ways:

Pseudo-steady State Interporosity Flow: Assumes that the pressure difference between the

matrix and fractures becomes uniform quickly. This is the standard Warren and Root model

and produces a distinct "U-shaped" derivative trough.[9]

Transient Interporosity Flow: Accounts for the pressure gradients that develop within the

matrix blocks themselves. This model is often more realistic, especially after stimulation

treatments like acidizing.[9]

Table 2: Key Parameters in Dual-Porosity Models
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Parameter Symbol Description
Significance in
Carbonate
Reservoirs

Storativity Ratio ω (omega)

The ratio of the

fracture system's

storage capacity to

the total storage

capacity of the

reservoir.

A small ω indicates a

dense matrix with high

storage and a less-

developed fracture

network.

Interporosity Flow

Coefficient
λ (lambda)

A measure of the fluid

conductivity between

the matrix blocks and

the surrounding

fractures.

A large λ suggests

high matrix

permeability or small

matrix blocks, allowing

for efficient fluid

transfer.

Fracture Permeability kf
The permeability of

the fracture network.

This parameter

governs the well's

initial productivity and

is determined from the

first radial flow

stabilization.[9]

Skin Factor S

A dimensionless factor

quantifying the

alteration of

permeability in the

immediate vicinity of

the wellbore.

A negative skin often

indicates stimulation

(e.g., from acidizing),

while a positive skin

indicates formation

damage.[14]

Section 4: Experimental Protocol for Well Test
Interpretation
The interpretation of a well test is a systematic process that combines diagnostic analysis with

analytical or numerical modeling.
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Methodology:

Data Acquisition and Quality Control:

Conduct a well test (e.g., a pressure buildup test by shutting in a producing well or a

drawdown test by flowing at a constant rate).[15]

Use downhole pressure gauges placed as close to the perforated interval as possible to

minimize wellbore effects.[16]

Record pressure, time, and flow rate data at a high frequency.

Validate the data for consistency, noise, and gauge drift.

Diagnostic Analysis:

Plot the change in pressure (ΔP) and its logarithmic derivative versus elapsed time on a

log-log plot.[7]

Identify the distinct flow regimes present in the data based on the shape of the derivative

curve (as outlined in Table 1). This step is crucial for selecting an appropriate reservoir

model.

Model Selection:

Based on the diagnostic plot, choose a conceptual model that best represents the

reservoir's behavior.

For a carbonate reservoir, if a "U-shaped" derivative is observed, a dual-porosity model is

the likely choice.[9] If no such feature is present, the reservoir might be behaving as a

homogeneous system or the test duration was insufficient to see the matrix contribution.

[15]

Parameter Estimation (Type Curve Matching):

Use specialized well test analysis software to match the acquired data to the chosen

analytical model's response (a "type curve").
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This is typically done through non-linear regression to find the model parameters (e.g.,

permeability, skin, ω, λ) that provide the best fit to the pressure and pressure derivative

data.

Validation and Reporting:

Assess the quality of the match. A good match should honor both the pressure and

derivative data across all flow regimes.

Consider the non-uniqueness of the solution. Different models might provide a reasonable

fit, so integrating geological data is essential for validation.[1][5]

Report the final model and the estimated reservoir parameters, along with their confidence

intervals.

Visualizations: Workflows and Logic

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.searchanddiscovery.com/pdfz/documents/2014/41484corbett/ndx_corbett.pdf.html
https://asmedigitalcollection.asme.org/energyresources/article/141/12/122906/975268/Comprehensive-Well-Test-Interpretation-Method
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Handling
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(Log-Log Pressure & Derivative)

Step 4: Identify Flow Regimes
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Step 5: Select Reservoir Model
(e.g., Dual Porosity)

Step 6: Parameter Estimation
(Type-Curve Matching/Regression)

Step 7: Validate with Geology
(Reduce Non-Uniqueness)

Step 8: Final Report
(Parameters & Confidence)

Click to download full resolution via product page

Figure 1: Standard workflow for pressure transient analysis.
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Analyze Derivative Plot Shape

Is there a distinct
'U-shaped' trough?

Is there a 1/2 slope
(linear flow)?

 No 

Select Dual-Porosity Model

 Yes 

Select Hydraulically
Fractured Well Model

 Yes 

Select Homogeneous
Radial Flow Model

 No, single
stabilization 

Consider Complex Models
(Composite, Triple Porosity, etc.)

 If simple model
does not fit 

 If simple model
does not fit 

Click to download full resolution via product page

Figure 2: Logic for selecting an initial reservoir model.

Section 5: Data Presentation and Field Examples
Quantitative data from well tests provide the basis for reservoir characterization. The following

table summarizes parameters from a field example of a tight gas carbonate reservoir that was

hydraulically fractured.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b1196825?utm_src=pdf-body-img
https://www.benchchem.com/product/b1196825?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Field Example - Tight Gas Carbonate Reservoir
Parameters[14]

Parameter Value Before Stimulation
Value After 8-Stage
Hydraulic Fracture

Permeability (md) 0.1 5.5

Skin Factor (S) N/A -4.5

Wellbore Storage (bbl/psi) N/A 0.224

Absolute Open Flow

(MMSCF/D)
N/A 5.5

This example clearly demonstrates the quantitative impact of stimulation on reservoir

performance, as captured by well test analysis.[14] The permeability increased dramatically,

and the negative skin factor indicates a highly conductive path near the wellbore.[14]

Section 6: Application Notes - Special
Considerations

Impact of Acidizing: In carbonate reservoirs, matrix acidizing or acid fracturing is a common

stimulation technique.[17][18] This process dissolves the rock to create highly conductive

channels ("wormholes"), which significantly improves permeability near the wellbore and

results in a large negative skin factor.[19][20] An acid treatment can also change the

interporosity flow from pseudo-steady state to transient, altering the shape of the derivative

curve.[9]

Vuggy and Cavernous Reservoirs: When large vugs or caves are connected to the well, the

well test response can be complex.[10][21] The test may show features of a composite

reservoir model, where the cave acts as a high-permeability inner zone.[22] Identifying these

features requires careful analysis, as they can be misinterpreted as other reservoir

characteristics.[10][11]

Non-Uniqueness: A significant challenge in well test interpretation is that different reservoir

models can sometimes produce similar pressure responses.[5] Therefore, it is critical to
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integrate well test results with other data sources, such as core analysis, well logs, and

seismic data, to constrain the interpretation and build a consistent reservoir model.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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